4,5-Dimethyl-hexan-2-ol

• Molecular Formula: C8H18O
• Molecular Weight: 130.23 g/mol
• IUPAC Name: 4,5-dimethylhexan-2-ol
• InChI: InChI=1S/C8H18O/c1-6(2)7(3)5-8(4)9/h6-9H,5H2,1-4H3
• InChI Key: KHSOOQUMPPYGAW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)CC(C)O

Description

4,5-Dimethyl-hexan-2-ol is a useful research compound. Its molecular formula is C8H18O and its molecular weight is 130.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methylmagnesium chloride (CH3MgCl) in tetrahydrofuran (THF) (3 M, 1.8 L) was charged into a flame-dried 2-L reaction flask fitted with a mechanical stirrer, a thermocouple, a condenser, and a dropping funnel. The reaction flask was cooled with an external bath to about 15-20° C. 3,4-Dimethyl-pentenal (prepared as above) (422 g) was fed over about 2-3 hours to allow the exotherm temperature at about 30-35° C. After the feeding was completed, the reaction mass was aged for about 2 hours. GC analysis determined a conversion rate of about 96%. The reaction mixture was poured into a mixture of ice and acetic acid (300 g). The organic layer was separated and washed sequentially with brine (500 mL) and sodium carbonate (5%, 300 mL), and further fractional distilled to provide 4,5-dimethyl-hexan-2-ol (410 g) with a boiling point of 114° C. at 90 mmHg.